N-(2-(6-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[6-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C23H21FN6O2S/c1-15-6-8-16(9-7-15)23(32)25-13-12-20-28-27-19-10-11-22(29-30(19)20)33-14-21(31)26-18-5-3-2-4-17(18)24/h2-11H,12-14H2,1H3,(H,25,32)(H,26,31)
• InChI Key: OHYJCZIMVKMIBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C23H21FN6O2S
• Molecular Weight: 464.5 g/mol

Description

N-(2-(6-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C23H21FN6O2S and its molecular weight is 464.52. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research has identified the potential of [1,2,4]triazolo[4,3-b]pyridazine derivatives, similar in structure to the compound , in inhibiting the proliferation of endothelial and tumor cells. These compounds, in their ester form, have shown promise in targeting cancer cells (Ilić et al., 2011).

Structural and Synthesis Studies

Structural studies of similar compounds, such as 3,6-disubstituted-bis-1,2,4-triazolo-[4,3-b][3′,4′-f]pyridazines, have revealed insights into their chemical properties and synthesis methods. These studies contribute to the understanding of the compound's potential applications in various fields, including pharmaceuticals (Aggarwal et al., 2019).

Antiviral Activity

Some [1,2,4]triazolo[4,3-b]pyridazine derivatives have demonstrated promising antiviral activity, particularly against hepatitis A virus (HAV). This suggests potential therapeutic applications for the compound in treating viral infections (Shamroukh & Ali, 2008).

Antimicrobial Activities

Compounds with structural similarities to N-(2-(6-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide have been studied for their antimicrobial activities. These studies could indicate potential applications of the compound in combating bacterial and fungal infections (Demirbaş et al., 2010).

Antioxidant and Anticancer Activities

Research into similar compounds has revealed significant antioxidant and anticancer activities. These properties suggest potential therapeutic applications in treating cancer and managing oxidative stress-related conditions (Sunil et al., 2010).

Mechanism of Action

Target of Action

The compound belongs to the class of 1,2,4-triazolo[4,3-b]pyridazine derivatives . Compounds in this class have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Biochemical Pathways

Similar compounds have been found to inhibit various enzymes, suggesting that they might interfere with enzymatic pathways .

Pharmacokinetics

In silico pharmacokinetic studies have been conducted on similar compounds .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound might also have diverse effects .

Action Environment

Similar compounds have been found to be active in a variety of biological environments .